Cas no 1806988-99-7 (2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1806988-99-7
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 4895134
• Update Time: 2025-06-12

2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F5NO/c1-4-3-15-6(8(10)11)7(16-2)5(4)9(12,13)14/h3,8H,1-2H3
• InChI Key： HXWZNLQQGDYMCM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(F)F)=NC=C1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine (CAS No. 1806988-99-7)

2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1806988-99-7, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of bioactive molecules. The presence of multiple fluorinated and alkylated substituents in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a valuable candidate for further exploration.

The molecular formula of 2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine can be represented as C₉H₉F₅NO. This configuration includes three fluorine atoms, two methyl groups, a methoxy group, and a pyridine ring, which collectively contribute to its reactivity and functionality. The fluorine atoms, particularly in the difluoromethyl and trifluoromethyl positions, are known to enhance the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. Additionally, the methoxy group introduces a polar functional moiety that can influence solubility and interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating fluorine atoms exhibit improved binding affinity and selectivity when interacting with enzymes and receptors. For instance, the difluoromethyl group is frequently employed in medicinal chemistry to mimic certain hydrogen bonding patterns, thereby enhancing drug-receptor interactions. Similarly, the trifluoromethyl group is known to increase metabolic stability by resisting oxidative degradation.

One of the most compelling aspects of 2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds with therapeutic potential. For example, recent studies have explored its utility in synthesizing kinase inhibitors, where the pyridine core serves as a scaffold for binding to ATP pockets in protein kinases. The combination of fluorinated and alkylated substituents allows for fine-tuning of physicochemical properties such as solubility, permeability, and binding affinity.

The agrochemical sector has also shown interest in this compound due to its structural features that mimic natural products known for their pesticidal properties. Pyridine derivatives are commonly found in herbicides and insecticides, where they function by disrupting essential biological pathways in pests. The unique substitution pattern in 2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine may confer novel modes of action against resistant strains of weeds or insects, making it a promising candidate for next-generation agrochemicals.

From a synthetic chemistry perspective, the preparation of 2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine presents both challenges and opportunities. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies such as metal-catalyzed cross-coupling reactions and electrophilic aromatic substitutions have been employed to achieve high yields and purity. Additionally, computational chemistry techniques are increasingly used to predict optimal reaction pathways and predict the stereochemical outcomes of complex synthetic transformations.

The pharmacokinetic profile of this compound is another area of active investigation. Fluorinated pyridines often exhibit favorable pharmacokinetic properties due to their enhanced lipophilicity and metabolic stability. However, detailed studies on 2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine are still needed to fully understand its absorption, distribution, metabolism, excretion (ADME) characteristics. Preclinical studies are underway to assess its bioavailability and potential toxicity profiles, which are essential steps before moving into human clinical trials.

Recent advancements in drug discovery technologies have enabled high-throughput screening (HTS) platforms capable of rapidly evaluating thousands of compounds for biological activity. 2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine has been incorporated into such screens due to its structural complexity and potential therapeutic relevance. Early results from HTS experiments have highlighted its activity against several disease-related targets, including enzymes involved in cancer progression and inflammatory responses.

The role of computational modeling in understanding the interactions between 2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine and biological targets cannot be overstated. Molecular docking simulations have been used to predict binding modes and affinities with high accuracy. These predictions guide experimental efforts by identifying key residues involved in binding interactions and suggesting modifications for improving potency or selectivity.

In conclusion,2-(Difluoromethyl)-3-methoxy-5-methyl-4-(trifluoromethyl)pyridine (CAS No. 1806988-99-7) represents a fascinating compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing novel bioactive molecules with improved pharmacological properties. As research continues to uncover new therapeutic targets and synthetic strategies,this compound is poised to play an important role in future drug development efforts.